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Abstract

Polaprezinc, a chelate compound of zinc and L-carnosine, has a rich history spanning over
three decades as a clinically effective agent, primarily for the treatment of gastric ulcers. This
technical guide provides an in-depth exploration of the discovery, development, and
multifaceted mechanisms of action of Polaprezinc. It is intended to be a comprehensive
resource, detailing the pivotal preclinical and clinical studies that have elucidated its therapeutic
effects. This document summarizes key quantitative data in structured tables for comparative
analysis, provides detailed experimental protocols for foundational studies, and visualizes
complex biological pathways and experimental workflows using Graphviz diagrams.

Discovery and Development

Polaprezinc was jointly studied and developed by Hamari Chemicals Co., Ltd. and Zeria
Pharmaceutical Co., Ltd. in Japan.[1] It was first approved for clinical use in Japan in 1994 for
the treatment of gastric ulcers.[1] The development of Polaprezinc was driven by the need for a
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gastroprotective agent that could not only protect the gastric mucosa but also actively promote
ulcer healing.

The chemical structure of Polaprezinc is a 1:1 chelate of zinc and L-carnosine (-alanyl-L-
histidine).[2] This chelation is crucial for its unique properties, as it allows for the targeted
delivery and sustained release of both zinc and L-carnosine at the site of mucosal injury.

Synthesis

The synthesis of Polaprezinc involves a multi-step process. A common method begins with the
synthesis of L-carnosine, which is then complexed with a zinc salt. One described synthetic
route involves the acylation of L-histidine with (3-alanine derivatives to form L-carnosine, which
is subsequently reacted with zinc acetate to yield Polaprezinc.[1]

Preclinical Pharmacology

An extensive body of preclinical research has established the efficacy of Polaprezinc in various
animal models of gastric injury and elucidated its complex mechanisms of action.

Gastroprotective Effects in Animal Models

Polaprezinc has demonstrated significant protective effects in a range of experimentally
induced gastric ulcer models in rats, including those induced by ethanol, aspirin, histamine, and
acetic acid.[1]
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. Inducing Polaprezinc
Animal Model

Agent Dose

Key Findings

Reference

Rat Ethanol

5, 10, 30 mg/kg

Dose-dependent
reduction in ulcer
index; decreased
inflammatory
cytokines (IL-1[3,
IL-6, IL-8, TNF-
a); increased
antioxidant
enzymes (SOD-
1, SOD-2, HO-1)
and growth
factors (PDGF-B,
VEGF, NGF).

[2]

Rat Acetic Acid 30, 60 mg/kg

Dose-dependent
reduction in
gastric ulcer
area; attenuation
of xanthine
oxidase and
myeloperoxidase
activities;
restoration of
mucosal
glutathione
levels; increased
expression of
bFGF and VEGF.

[3]

Rat Low-dose Aspirin 150 mg/day
(human

equivalent)

Significant
decrease in the
number of
reddened lesions
and

erosions/ulcers
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in the small

bowel.

Experimental Protocols for Preclinical Models

e Animals: Male Sprague-Dawley rats.

e Procedure:

Rats are fasted for 24 hours with free access to water.

Polaprezinc (at doses of 5, 10, or 30 mg/kg) or a vehicle control is administered orally.
One hour after treatment, absolute ethanol is administered orally to induce gastric lesions.
One hour after ethanol administration, rats are euthanized, and stomachs are removed.
The stomachs are inflated with formalin, and the area of mucosal lesions is measured.

Gastric tissue can be collected for biochemical and molecular analysis (e.g., cytokine
levels, enzyme activities, protein expression).[2]

e Animals: Male Sprague-Dawley rats.

e Procedure:

o

Rats are anesthetized, and a laparotomy is performed.

A solution of acetic acid (e.g., 60%) is applied to the serosal surface of the stomach for a
defined period to induce a "kissing" ulcer.[3]

The abdomen is closed, and the animals are allowed to recover.

Polaprezinc (at doses of 30 and 60 mg/kg) or vehicle is administered orally once daily for
a specified number of days post-ulcer induction.[3]

On the final day of the experiment, rats are euthanized, and the stomachs are excised.
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o The ulcer area is measured, and tissue samples are collected for further analysis.[3]
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Caption: Workflow for the acetic acid-induced gastric ulcer model in rats.

Mechanisms of Action

Polaprezinc exerts its therapeutic effects through a combination of mechanisms, including
antioxidant and anti-inflammatory actions, direct cytoprotection via induction of heat shock
proteins, and promotion of tissue repair.

Antioxidant Properties

Polaprezinc functions as a potent antioxidant, scavenging reactive oxygen species (ROS) and
protecting cells from oxidative damage.[4] The L-carnosine moiety is primarily responsible for
this free radical scavenging activity. In vitro studies have demonstrated that Polaprezinc can
protect cultured gastric mucosal cells from injury induced by hydrogen peroxide and ethanol.[4]
This antioxidant effect is crucial in the inflamed and damaged gastric mucosa, where oxidative
stress is a major contributor to tissue injury.

Anti-inflammatory Effects and Inhibition of NF-kB
Signaling

A key anti-inflammatory mechanism of Polaprezinc is the inhibition of the nuclear factor-kappa
B (NF-kB) signaling pathway. NF-kB is a transcription factor that plays a central role in
regulating the expression of pro-inflammatory cytokines.

In gastric epithelial cells, pro-inflammatory stimuli such as TNF-a and IL-1[3 activate the kB
kinase (IKK) complex, which then phosphorylates the inhibitory protein IkBa. This
phosphorylation targets IkBa for ubiquitination and subsequent degradation by the proteasome,
allowing NF-kB to translocate to the nucleus and activate the transcription of genes encoding
inflammatory mediators like IL-8.

Polaprezinc has been shown to inhibit TNF-a-induced IkBa phosphorylation, thereby
preventing NF-kB activation and subsequent IL-8 expression in gastric epithelial cells.[5] The
zinc component of Polaprezinc is believed to be the primary mediator of this inhibitory effect.[5]
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Caption: Polaprezinc inhibits NF-kB activation by preventing IkBa phosphorylation.

e Cell Culture and Treatment: Gastric epithelial cells (e.g., MKN28) are cultured to confluence

and then pre-incubated with various concentrations of Polaprezinc for a specified time (e.g.,

3 hours). Subsequently, the cells are stimulated with an NF-kB activator like TNF-a.
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o Nuclear Extract Preparation: After treatment, cells are harvested, and nuclear extracts are
prepared by hypotonic lysis followed by high-salt extraction to isolate nuclear proteins.

» Binding Reaction: The nuclear extracts are incubated with a radiolabeled double-stranded
oligonucleotide probe containing the consensus binding site for NF-kB. A non-specific
competitor DNA (e.qg., poly(dIl-dC)) is included to prevent non-specific protein-DNA
interactions.

o Electrophoresis: The protein-DNA complexes are resolved on a non-denaturing
polyacrylamide gel.

o Detection: The gel is dried and exposed to autoradiography film. A "shifted" band indicates
the formation of a complex between NF-kB in the nuclear extract and the labeled probe. The
intensity of this band corresponds to the level of NF-kB activation.

Induction of Heat Shock Proteins (HSPs)

Polaprezinc has been shown to induce the expression of several heat shock proteins (HSPSs),
including HSP70 and HSP90, in gastric mucosal cells.[2] HSPs are molecular chaperones that
play a critical role in cellular protection against various stresses, including inflammation and
oxidative stress. They contribute to the maintenance of protein homeostasis and can inhibit
apoptotic pathways.

The induction of HSP70 by Polaprezinc is considered a significant mechanism for its
cytoprotective effects. Studies have shown that in rat intestinal epithelial cells, Polaprezinc-
induced HSP70 expression is crucial for its ability to suppress apoptosis induced by
nonsteroidal anti-inflammatory drugs (NSAIDs) like acetylsalicylic acid.[3][6]

o Cell Culture and Treatment: Cells (e.g., rat intestinal epithelial cells, RIE1) are treated with
Polaprezinc for various time points.

o Protein Extraction: Whole-cell lysates are prepared using a suitable lysis buffer containing
protease inhibitors.

o Protein Quantification: The total protein concentration in each lysate is determined using a
standard protein assay (e.g., BCA assay).
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o SDS-PAGE and Electrotransfer: Equal amounts of protein from each sample are separated
by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then
transferred to a polyvinylidene difluoride (PVDF) membrane.

e Immunoblotting:
o The membrane is blocked to prevent non-specific antibody binding.
o The membrane is incubated with a primary antibody specific for HSP70.

o After washing, the membrane is incubated with a secondary antibody conjugated to an
enzyme (e.g., horseradish peroxidase).

o The protein bands are visualized using a chemiluminescent substrate and detected by
imaging.

o Aloading control protein (e.g., B-actin or GAPDH) is also probed to ensure equal protein
loading across lanes.

Clinical Development and Efficacy

Polaprezinc has undergone extensive clinical evaluation, primarily for the treatment of gastric
ulcers and, more recently, for other indications such as zinc deficiency and adjunctive therapy
in Helicobacter pylori eradication.

Gastric Ulcer Healing

Multiple clinical trials have demonstrated the efficacy of Polaprezinc in promoting the healing of
gastric ulcers.
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Study Comparat Polaprezi Treatmen Primary Efficacy Referenc
Design or nc Dose t Duration Endpoint Rate e
Multicenter, )
_ Effective
randomize
treatment
d, double-
: .- rate
blind, Rebamipid 150 ]
8 weeks confirmed 81.48% [6]
double- e mg/day b
y
dummy,
N gastroscop
positive-
y
controlled
150 Cure rate
Phase 3
o mg/day (75 assessed
Clinical Cetraxate ) 8 weeks 55.6% [6]
] mg twice by
Trial i
daily) endoscopy

Helicobacter pylori Eradication

Polaprezinc has been investigated as an adjunct to standard triple therapy for the eradication
of H. pylori. The addition of Polaprezinc has been shown to improve eradication rates.

. Eradication
) Treatment Polaprezinc

Study Design Rate (ITT Reference

Arms Dose .

Analysis)

Triple therapy +
Randomized, P ) by

Polaprezinc vs.
controlled, ) 150 mg/day 77% vs. 58.6%

] Triple therapy

multicenter

alone

Triple therapy +
Meta-analysis of Polaprezinc vs. 80.4% vs.

] 150 mg/day [7]

RCTs Triple therapy 67.01%

alone

Zinc Deficiency
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Polaprezinc is also used as a zinc replacement therapy. A systematic review and meta-analysis
of randomized controlled trials showed a significant dose-response relationship between
Polaprezinc administration and an increase in serum zinc concentrations.[8][9]

. Mean Increase from .
Polaprezinc Dose . 95% Confidence Interval
Baseline (ug/dL)

75 mg/day Not specified Not specified
150 mg/day Not specified Not specified
300 mg/day Not specified Not specified
Overall 9.08 5.46, 12.70

Note: Specific mean increases for each dose were not provided in the abstract, but a significant
dose-response relationship was confirmed.[8][9]

Pharmacokinetics and Safety
Pharmacokinetics

Pharmacokinetic studies in both rats and humans have been conducted to understand the
absorption, distribution, metabolism, and excretion of Polaprezinc.

In rats, following oral administration of radiolabeled Polaprezinc, it has been suggested that the
complex dissociates into L-carnosine and zinc during intestinal absorption.[10]

In healthy human volunteers, a single oral dose of 75 mg of Polaprezinc resulted in a peak
plasma zinc concentration (Cmax) of 1.9 pg/mL at a Tmax of 1.6 hours.[1] A study in healthy
Chinese volunteers provided more detailed pharmacokinetic parameters.
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Parameter Value (mean * SD)
Dose 75 mg

Cmax (ug/mL) 1.30 +0.30

Tmax (h) 1.0 (range 0.50-3.01)
AUCO-t (h-pg/mL) 4.06 +1.13

AUCO-o0 (h-pug/mL) 443 +1.04

t1/2 (h) 1.20 + 0.62

Data from a bioequivalence study of a test product.[5]

Parameter Value (mean * SD)
Dose 300 mg

Cmax (ug/mL) 0.91£0.26

Tmax (h) 3.25 (range 1.50-4.50)
AUCO-t (h-pg/mL) 3.26 + 1.06

AUCO-w (h-pg/mL) 3.37+1.07

t1/2 (h) 1.01 +0.51

Data from a bioequivalence study of a test product.[5]

Safety and Tolerability

Polaprezinc is generally well-tolerated. The most commonly reported adverse events are mild
gastrointestinal discomfort, such as nausea, vomiting, and diarrhea.[11] Allergic reactions are
rare but can occur.[11]

A meta-analysis of clinical trials for zinc deficiency showed a dose-response relationship for
gastrointestinal adverse drug reactions (ADRS).
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Polaprezinc Dose Incidence of Gl ADRs
75 mg/day 0.0%

150 mg/day 2.1%

300 mg/day 14.9%

Placebo 3.0%

Data from a meta-analysis of four randomized controlled trials.[9][12]

Conclusion

The discovery and development of Polaprezinc represent a significant advancement in the
treatment of gastric mucosal disorders. Its unique chelated structure facilitates targeted delivery
of zinc and L-carnosine, enabling a multifaceted mechanism of action that includes potent
antioxidant and anti-inflammatory effects, as well as the induction of cytoprotective heat shock
proteins. Preclinical studies have robustly demonstrated its efficacy in various models of gastric
injury, and extensive clinical trials have confirmed its therapeutic benefits in healing gastric
ulcers, improving H. pylori eradication rates, and correcting zinc deficiency. With a well-
established safety profile, Polaprezinc remains a valuable therapeutic agent for a range of
gastrointestinal conditions. This technical guide provides a comprehensive overview of the
scientific foundation supporting the clinical use of Polaprezinc, serving as a valuable resource
for researchers and drug development professionals in the field of gastroenterology and
beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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